Cas no 2229649-35-6 (4-(2-methyl-5-nitrophenyl)but-3-en-2-one)

• Product Name: 4-(2-methyl-5-nitrophenyl)but-3-en-2-one
• CAS No: 2229649-35-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 6030095
• PubChem ID: 165628361
• Update Time: 2025-06-10

4-(2-methyl-5-nitrophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-5-nitrophenyl)but-3-en-2-one
• 2229649-35-6
• EN300-1789067

• Inchi： 1S/C11H11NO3/c1-8-3-6-11(12(14)15)7-10(8)5-4-9(2)13/h3-7H,1-2H3/b5-4+
• InChI Key： SVNFVXOSEYZHGC-SNAWJCMRSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(/C=C/C(C)=O)C=1)=O

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9Ų

Additional information on 4-(2-methyl-5-nitrophenyl)but-3-en-2-one

Comprehensive Overview of 4-(2-methyl-5-nitrophenyl)but-3-en-2-one (CAS No. 2229649-35-6): Properties, Applications, and Innovations

4-(2-methyl-5-nitrophenyl)but-3-en-2-one (CAS No. 2229649-35-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This nitrophenyl derivative features a unique α,β-unsaturated ketone structure, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₁H₁₁NO₃, and distinct chromophore properties contribute to its utility in UV-absorbing applications and as a precursor for heterocyclic compounds.

Recent trends in drug discovery highlight the growing demand for nitroaromatic compounds like 4-(2-methyl-5-nitrophenyl)but-3-en-2-one, particularly in developing kinase inhibitors and antimicrobial agents. Researchers are exploring its potential in cancer therapeutics, where its electron-withdrawing nitro group enhances binding affinity to target proteins. Additionally, its conjugated double bond system makes it valuable for designing organic semiconductors and photoresponsive materials, aligning with the surge in green chemistry initiatives.

The compound's synthetic accessibility via Claisen-Schmidt condensation has been optimized in recent studies, addressing common queries about scalable production methods. Analytical techniques such as HPLC purity analysis (typically >98%) and NMR spectroscopy confirm its structural integrity. Notably, its thermal stability (decomposition point ~240°C) and solubility profile (soluble in DMSO, acetone) make it practical for industrial applications.

Environmental considerations surrounding nitro-containing compounds have spurred innovations in catalytic reduction processes to convert 4-(2-methyl-5-nitrophenyl)but-3-en-2-one into safer amino derivatives. This aligns with the sustainable chemistry movement and answers frequent searches about eco-friendly nitro compound handling. Patent analyses reveal its incorporation in OLED materials and biodegradable polymers, demonstrating cross-industry relevance.

Ongoing research explores the compound's structure-activity relationships in antioxidant applications, with computational studies (DFT calculations) predicting its radical scavenging potential. These findings address the rising interest in natural product analogs for cosmeceutical formulations. Storage recommendations (2-8°C under inert atmosphere) and handling protocols are frequently discussed in technical forums, reflecting user concerns about compound stability.

From a commercial perspective, 4-(2-methyl-5-nitrophenyl)but-3-en-2-one serves as a building block for flavonoid mimetics and nonlinear optical materials. Market analyses indicate growing procurement by contract research organizations and academic laboratories, particularly for high-throughput screening libraries. Its cost-effective synthesis from 2-methyl-5-nitrobenzaldehyde positions it as an attractive alternative to more complex pharmaceutical intermediates.